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Compound of Interest

Compound Name: 3-(Bromomethyl)hexane

Cat. No.: B12311707 Get Quote

This guide provides comprehensive information for the safe handling and disposal of waste

containing 3-(Bromomethyl)hexane, tailored for researchers, scientists, and drug

development professionals. Adherence to these protocols is crucial for ensuring laboratory

safety and environmental compliance.

Frequently Asked Questions (FAQs)
Q1: What is 3-(Bromomethyl)hexane and what are its primary hazards?

A1: 3-(Bromomethyl)hexane (CAS No: 98429-67-5) is a halogenated organic compound.[1]

Its primary hazards, as identified in safety data sheets for similar brominated compounds,

include causing skin and serious eye irritation.[2][3][4] It may also cause respiratory irritation.[3]

[4] It is classified as a flammable liquid and vapor.[4][5]

Q2: What are the general principles for disposing of 3-(Bromomethyl)hexane waste?

A2: As a halogenated organic compound, 3-(Bromomethyl)hexane waste must be segregated

from non-halogenated waste streams.[6][7] Halogenated organic wastes are typically disposed

of via incineration at a licensed hazardous waste facility.[6][7] Under no circumstances should

this waste be disposed of down the drain or in regular trash.[8]

Q3: What personal protective equipment (PPE) is required when handling 3-
(Bromomethyl)hexane waste?
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A3: When handling 3-(Bromomethyl)hexane waste, it is mandatory to wear chemical safety

goggles or a face shield, chemical-resistant gloves (e.g., nitrile or neoprene), and a lab coat or

other protective clothing.[2][9] All handling of open containers should be conducted in a well-

ventilated area, preferably within a chemical fume hood.[2]

Q4: Can I mix 3-(Bromomethyl)hexane waste with other organic solvents?

A4: You can mix 3-(Bromomethyl)hexane waste with other common halogenated solvents in a

designated "halogenated waste" container.[8] However, you must not mix it with non-

halogenated organic waste, as this will contaminate the entire container, necessitating the

more expensive and specialized disposal process required for halogenated compounds.[6]

Also, avoid mixing it with incompatible substances such as strong oxidizing agents, acids, or

bases.[5][8]

Q5: What should I do in case of a spill involving 3-(Bromomethyl)hexane?

A5: In the event of a spill, ensure the area is well-ventilated and restrict access.[2] Wearing

appropriate PPE, absorb the spill with an inert material like vermiculite or sand.[2] Collect the

absorbed material into a suitable, labeled container for hazardous waste disposal.[2] Do not

use combustible materials to absorb the spill.

Troubleshooting Guides
Issue: The identity of a solvent waste container is unknown, and it may contain 3-
(Bromomethyl)hexane.

Solution: Treat the unknown waste as halogenated waste to err on the side of caution. Label

the container as "Halogenated Waste" and list all possible components. Consult your

institution's Environmental Health and Safety (EHS) department for guidance on proper

disposal.

Issue: A small amount of 3-(Bromomethyl)hexane waste was accidentally mixed with non-

halogenated solvent waste.

Solution: The entire container is now considered halogenated waste.[6] You must re-label the

container as "Halogenated Waste" and ensure it is disposed of according to the procedures

for this waste stream. Inform your EHS department of the situation.
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Issue: The designated halogenated waste container is full.

Solution: Do not overfill waste containers. Seal the full container and request a pickup from

your institution's hazardous waste management service. Begin a new, properly labeled

halogenated waste container for any additional waste.

Data Presentation
Table 1: Chemical and Physical Properties of 3-(Bromomethyl)hexane

Property Value

Molecular Formula C7H15Br[1]

Molecular Weight 179.10 g/mol [1]

CAS Number 98429-67-5[1]

Appearance Liquid (at standard conditions)

IUPAC Name 3-(bromomethyl)hexane[1]

Experimental Protocols
Protocol for Segregation and Temporary Storage of 3-(Bromomethyl)hexane Waste

Container Selection: Obtain a designated and compatible hazardous waste container,

typically provided by your institution's EHS department. The container must be in good

condition with a secure, threaded cap.[8]

Labeling: Before adding any waste, label the container clearly with "Halogenated Organic

Waste" and list "3-(Bromomethyl)hexane" as a constituent.[8] As other halogenated wastes

are added, their chemical names must also be included on the label.[8]

Waste Collection: In a chemical fume hood, carefully decant the 3-(Bromomethyl)hexane
waste into the labeled container. Avoid splashing.

Container Management: Keep the waste container closed at all times except when actively

adding waste.[8]
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Storage: Store the sealed waste container in a designated satellite accumulation area. This

area should be cool, dry, well-ventilated, and away from sources of ignition and incompatible

materials.[2][5]

Disposal Request: Once the container is full, or if it has been in storage for a period

approaching your institution's limit, contact your EHS department to arrange for professional

disposal.[10]

Mandatory Visualization
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Caption: Workflow for the safe disposal of 3-(Bromomethyl)hexane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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